Cas no 2640947-87-9 (4-{[1-(5-ethylpyrimidin-2-yl)piperidin-4-yl]methoxy}-2,5,6-trimethylpyrimidine)

• Product Name: 4-{[1-(5-ethylpyrimidin-2-yl)piperidin-4-yl]methoxy}-2,5,6-trimethylpyrimidine
• CAS No: 2640947-87-9
• MF: C₁₉H₂₇N₅O
• MW: 341.450583696365
• CID: 5316372
• PubChem ID: 155798641
• Update Time: 2025-07-26

4-{[1-(5-ethylpyrimidin-2-yl)piperidin-4-yl]methoxy}-2,5,6-trimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• AKOS040731436
• 4-{[1-(5-ethylpyrimidin-2-yl)piperidin-4-yl]methoxy}-2,5,6-trimethylpyrimidine
• F6795-5436
• 2640947-87-9
• 4-[[1-(5-Ethyl-2-pyrimidinyl)-4-piperidinyl]methoxy]-2,5,6-trimethylpyrimidine

• Inchi： 1S/C19H27N5O/c1-5-16-10-20-19(21-11-16)24-8-6-17(7-9-24)12-25-18-13(2)14(3)22-15(4)23-18/h10-11,17H,5-9,12H2,1-4H3
• InChI Key： IKJYZVZOBJQKRE-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C)=C(C)C(OCC2CCN(C3=NC=C(CC)C=N3)CC2)=N1

Computed Properties

• Exact Mass: 341.22156050g/mol
• Monoisotopic Mass: 341.22156050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 64Ų

Experimental Properties

• Density: 1.116±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 517.0±60.0 °C(Predicted)
• pka: 5.39±0.42(Predicted)

Additional information on 4-{[1-(5-ethylpyrimidin-2-yl)piperidin-4-yl]methoxy}-2,5,6-trimethylpyrimidine

Introduction to 4-{[1-(5-ethylpyrimidin-2-yl)piperidin-4-yl]methoxy}-2,5,6-trimethylpyrimidine (CAS No. 2640947-87-9)

4-{[1-(5-ethylpyrimidin-2-yl)piperidin-4-yl]methoxy}-2,5,6-trimethylpyrimidine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by its CAS number 2640947-87-9, belongs to the class of pyrimidine derivatives, which are widely recognized for their role in various biological processes and medicinal chemistry. The molecular structure of this compound incorporates multiple functional groups, including a piperidine moiety and an ethylpyrimidine substituent, which contribute to its complex reactivity and biological activity.

The significance of this compound in modern drug discovery is underscored by its potential as a lead molecule for the development of novel therapeutic agents. Pyrimidine derivatives have been extensively studied for their pharmacological properties, particularly in the context of antiviral, anticancer, and anti-inflammatory drugs. The presence of multiple aromatic rings and heterocyclic structures in 4-{[1-(5-ethylpyrimidin-2-yl)piperidin-4-yl]methoxy}-2,5,6-trimethylpyrimidine suggests that it may exhibit a broad spectrum of biological activities. This has prompted researchers to explore its potential in various disease models and to investigate its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the structural and functional properties of this compound. These techniques have enabled researchers to predict the binding affinity of 4-{[1-(5-ethylpyrimidin-2-yl)piperidin-4-yl]methoxy}-2,5,6-trimethylpyrimidine to specific proteins and enzymes, thereby guiding the design of more effective drug candidates. The integration of machine learning algorithms has further enhanced the ability to identify novel pharmacophores within complex molecular structures, making this compound an attractive candidate for further pharmacological exploration.

In the realm of medicinal chemistry, the synthesis of 4-{[1-(5-ethylpyrimidin-2-yl)piperidin-4-yl]methoxy}-2,5,6-trimethylpyrimidine represents a significant achievement due to the complexity involved in constructing its precise molecular framework. The synthesis requires careful optimization of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve the desired structural features. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of innovative approaches in drug development.

The biological evaluation of 4-{[1-(5-ethylpyrimidin-2-yl)piperidin-4-yl]methoxy}-2,5,6-trimethylpyrimidine has revealed promising results in preclinical studies. Initial experiments have demonstrated its ability to modulate key signaling pathways associated with various diseases. For instance, studies suggest that this compound may interfere with the activity of enzymes involved in cancer cell proliferation and survival. Additionally, its interaction with viral proteases has been explored as a potential strategy for antiviral therapy. These findings highlight the compound's versatility and its potential as a multifunctional therapeutic agent.

The development of 4-{[1-(5-ethylpyrimidin-2-yl)piperidin-4-yl]methoxy}-2,5,6-trimethylpyrimidine also aligns with current trends in personalized medicine. The increasing emphasis on targeted therapies has driven research into compounds that can selectively interact with specific disease-related targets. The unique structural features of this compound make it a promising candidate for such targeted interventions. By leveraging cutting-edge technologies like CRISPR-Cas9 gene editing and next-generation sequencing, researchers aim to identify patients who are most likely to benefit from treatments involving 4-{[1-(5-ethylpyrimidin-2-y)piperidin]-4-y}methoxy]-2{},5{},6{}-trimethylpyrimidine.

The future prospects for 4-{[1-(5ethylpyrimidin2-ypiperidin]4-y]met1(